Cas no 14744-79-7 (Thiophene, 2-ethyl-5-(ethylthio)-)
14744-79-7 structure
Product Name:Thiophene, 2-ethyl-5-(ethylthio)-
CAS No:14744-79-7
MF:C8H12S2
MW:172.310879707336
CID:2778319
Update Time:2023-08-07
Thiophene, 2-ethyl-5-(ethylthio)- Chemical and Physical Properties
Names and Identifiers
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- Thiophene, 2-ethyl-5-(ethylthio)-
- ethyl 5-ethyl-2-thienyl sulfide
- 2-Ethyl-5-(ethylsulfanyl)thiophene
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- Inchi: 1S/C8H12S2/c1-3-7-5-6-8(10-7)9-4-2/h5-6H,3-4H2,1-2H3
- InChI Key: WJAKCFYEAJXITQ-UHFFFAOYSA-N
- SMILES: S1C(=CC=C1CC)SCC
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 3
- Complexity: 93.3
- XLogP3: 3.6
- Topological Polar Surface Area: 53.5
Thiophene, 2-ethyl-5-(ethylthio)- Related Literature
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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